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Compound of Interest

Compound Name: BI-4142

Cat. No.: B10831610

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for an in vitro cell proliferation assay to

evaluate the efficacy of BI-4142, a potent and selective HER2 inhibitor. The document includes

quantitative data on its activity in various cell lines and a diagram of the targeted signaling

pathway.

Introduction
BI-4142 is a selective tyrosine kinase inhibitor (TKI) targeting Human Epidermal Growth Factor

Receptor 2 (HER2), including its oncogenic exon 20 insertion mutants.[1][2] Overexpression or

mutation of HER2 is a key driver in several cancers, leading to increased cell proliferation and

survival.[3] BI-4142 has demonstrated potent anti-proliferative activity in cancer cell lines with

HER2 alterations.[1][2] This document outlines a standard protocol for assessing the in vitro

efficacy of BI-4142 using a cell proliferation assay.
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The following table summarizes the half-maximal inhibitory concentration (IC50) values of BI-
4142 in various cancer cell lines.

Cell Line Genetic Background BI-4142 IC50 (nM)

NCI-H2170 NSCLC, HER2 wt 16

NCI-H2170 NSCLC, HER2 YVMA 83

Ba/F3 Pro-B, HER2 YVMA Not Specified

Ba/F3 Pro-B, HER2 YVMA/S783C Not Specified

Table 1: IC50 values of BI-4142 in different cell lines as determined by in vitro proliferation

assays.[2]

Experimental Protocols
In Vitro Cell Proliferation Assay Using MTT
This protocol describes the determination of the anti-proliferative effects of BI-4142 on HER2-

dependent cancer cell lines using a colorimetric MTT assay. The MTT assay measures cell

metabolic activity as an indicator of cell viability.

Materials:

HER2-positive cancer cell lines (e.g., SKBR3, BT-474, NCI-H2170)

Complete growth medium (e.g., RPMI-1640 with 10% FBS)

BI-4142 compound

Dimethyl sulfoxide (DMSO)

Phosphate-buffered saline (PBS)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b10831610/docs?utm_src=pdf-body#application-notes-and-protocols-bi-4142-in-vitro-cell-proliferation-assay
https://www.benchchem.com/product/b10831610/docs?utm_src=pdf-body#application-notes-and-protocols-bi-4142-in-vitro-cell-proliferation-assay
https://www.benchchem.com/product/b10831610/docs?utm_src=pdf-body#application-notes-and-protocols-bi-4142-in-vitro-cell-proliferation-assay
https://www.bioworld.com/articles/689628-bi-4142-and-bi-1622-show-efficacy-against-her2-exon-20-insertion-driven-tumors-while-preserving-egfr-wt-signaling?v=preview
https://www.benchchem.com/product/b10831610/docs?utm_src=pdf-body#application-notes-and-protocols-bi-4142-in-vitro-cell-proliferation-assay
https://www.benchchem.com/product/b10831610/docs?utm_src=pdf-body#application-notes-and-protocols-bi-4142-in-vitro-cell-proliferation-assay
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831610?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


96-well cell culture plates

Multichannel pipette

Microplate reader

Procedure:

Cell Seeding:

Harvest and count cells in their exponential growth phase.

Seed the cells in a 96-well plate at a density of 1 x 10^4 cells per well in 100 µL of

complete growth medium.[3]

Incubate the plate overnight at 37°C in a humidified atmosphere with 5% CO2 to allow for

cell attachment.[3]

Compound Treatment:

Prepare a stock solution of BI-4142 in DMSO.

Perform serial dilutions of BI-4142 in serum-free or low-serum (0.5% FBS) medium to

achieve the desired final concentrations (e.g., a range from 0.1 nM to 10 µM).[3] A vehicle

control group should be prepared with the same concentration of DMSO as the highest

drug concentration.

After overnight incubation, carefully remove the medium from the wells and replace it with

100 µL of the medium containing the different concentrations of BI-4142 or the vehicle

control.

Incubate the plate for 48-72 hours at 37°C and 5% CO2.[3][4]

MTT Assay:

After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and

incubate for 4 hours at 37°C.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC12267471/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12267471/
https://www.benchchem.com/product/b10831610/docs?utm_src=pdf-body#application-notes-and-protocols-bi-4142-in-vitro-cell-proliferation-assay
https://www.benchchem.com/product/b10831610/docs?utm_src=pdf-body#application-notes-and-protocols-bi-4142-in-vitro-cell-proliferation-assay
https://pmc.ncbi.nlm.nih.gov/articles/PMC12267471/
https://www.benchchem.com/product/b10831610/docs?utm_src=pdf-body#application-notes-and-protocols-bi-4142-in-vitro-cell-proliferation-assay
https://pmc.ncbi.nlm.nih.gov/articles/PMC12267471/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11859577/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831610?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


After the incubation, carefully remove the medium containing MTT.

Add 150 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan

crystals.

Gently shake the plate for 5-10 minutes to ensure complete dissolution.

Data Acquisition and Analysis:

Measure the absorbance of each well at a wavelength of 570 nm using a microplate

reader.

Calculate the percentage of cell viability for each concentration relative to the vehicle-

treated control cells.

Plot the cell viability against the logarithm of the drug concentration and determine the

IC50 value using non-linear regression analysis.

Mandatory Visualization
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Caption: HER2 signaling pathway and the inhibitory action of BI-4142.
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Caption: Workflow for the in vitro cell proliferation assay with BI-4142.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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